Cas no 1365941-10-1 (1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1365941-10-1
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD21647263
• CID: 4593655
• PubChem ID: 75488643
• Update Time: 2025-10-22

1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD21647263
• Inchi： 1S/C6H8N2O2S/c1-8-5(11-2)4(3-7-8)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： LRJYTVGIPZEDAY-UHFFFAOYSA-N
• SMILES： N1(C)C(SC)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 340.9±27.0 °C at 760 mmHg
• Flash Point: 160.0±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1365941-10-1)

The compound 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1365941-10-1) is a specialized organic molecule featuring a pyrazole core substituted with a methylsulfanyl group and a carboxylic acid functionality. This structure grants it unique chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Its heterocyclic nature and functional groups contribute to its reactivity, enabling applications in drug synthesis and intermediate production.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid for its potential as a building block in the design of bioactive molecules. Its methylsulfanyl moiety enhances lipophilicity, which can improve membrane permeability in drug candidates. This aligns with the growing focus on bioavailability optimization in drug discovery, a hot topic in the pharmaceutical industry.

The synthesis of CAS No. 1365941-10-1 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods resonate with the industry's shift toward green chemistry and sustainable practices, addressing concerns about environmental impact and resource efficiency.

Analytical characterization of 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quality control, critical for compliance with regulatory standards like ICH guidelines. The compound's stability under various conditions (pH, temperature) is also a key research area, as it impacts storage and handling protocols.

Beyond pharmaceuticals, CAS No. 1365941-10-1 finds niche applications in agrochemical formulations. Its structural features may contribute to the development of novel pesticides or herbicides with improved efficacy and lower environmental persistence. This aligns with global trends toward sustainable agriculture and reduced chemical footprints.

For researchers sourcing this compound, considerations include supplier reliability, batch-to-batch consistency, and documentation completeness. These factors are frequently highlighted in online forums and procurement discussions, reflecting the importance of transparency in the chemical supply chain. Additionally, computational studies (in silico modeling) of pyrazole derivatives are gaining traction, leveraging AI-driven tools to predict properties and optimize structures before synthesis.

In summary, 1-methyl-5-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid represents a compelling case study in modern chemical innovation. Its multifaceted applications and alignment with industry priorities—such as green synthesis, drug design, and sustainability—ensure its continued relevance in scientific and industrial contexts.